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Compound of Interest

Compound Name:
2-((tert-Butoxycarbonyl)amino)-4-

chlorobenzoic acid

Cat. No.: B147920 Get Quote

CAS Number: 136290-47-6

This technical guide provides a comprehensive overview of 2-((tert-
Butoxycarbonyl)amino)-4-chlorobenzoic acid, a key intermediate in organic synthesis,

particularly within the realms of pharmaceutical and medicinal chemistry. This document is

intended for researchers, scientists, and professionals involved in drug discovery and

development.

Chemical Identity and Properties
2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid, also known as 4-Chloro-2-(Boc-

amino)benzoic acid, is a substituted aromatic carboxylic acid. The presence of a tert-

butoxycarbonyl (Boc) protecting group on the amino functionality makes it a valuable building

block for the synthesis of more complex molecules, allowing for controlled and selective

reactions.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 136290-47-6 [1]

Molecular Formula C₁₂H₁₄ClNO₄ [1]

Molecular Weight 271.70 g/mol [2]

IUPAC Name

2-[(tert-

butoxycarbonyl)amino]-4-

chlorobenzoic acid

[2]

Synonyms

4-Chloro-2-(Boc-

amino)benzoic acid, N-Boc-2-

amino-4-chlorobenzoic acid

[2]

Appearance Solid (form may vary) General knowledge

Boiling Point 352.4 °C (predicted) General knowledge

Storage Temperature 2-8°C General knowledge

Synthesis and Experimental Protocols
While specific, detailed peer-reviewed synthesis protocols for 2-((tert-
Butoxycarbonyl)amino)-4-chlorobenzoic acid are not readily available in the public domain,

its synthesis can be logically derived from the protection of its parent amine, 2-amino-4-

chlorobenzoic acid. The following represents a generalized, plausible experimental workflow for

its preparation.

General Synthesis Workflow
The synthesis of 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid typically involves the

protection of the amino group of 2-amino-4-chlorobenzoic acid using di-tert-butyl dicarbonate

(Boc₂O) under basic conditions.
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Synthesis Workflow

Start: 2-Amino-4-chlorobenzoic acid

Dissolve in a suitable solvent
(e.g., THF, Dioxane)

Add a base
(e.g., NaOH, Triethylamine)

Add Di-tert-butyl dicarbonate (Boc)₂O

Stir at room temperature

Acidic workup
(e.g., with dilute HCl)

Extract with an organic solvent
(e.g., Ethyl acetate)

Purify by column chromatography
or recrystallization

End Product:
2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid

Click to download full resolution via product page

Caption: General workflow for the Boc-protection of 2-amino-4-chlorobenzoic acid.
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Postulated Experimental Protocol: Boc Protection of 2-
Amino-4-chlorobenzoic Acid
Materials:

2-Amino-4-chlorobenzoic acid

Di-tert-butyl dicarbonate (Boc₂O)

Sodium hydroxide (NaOH) or Triethylamine (Et₃N)

Tetrahydrofuran (THF) or 1,4-Dioxane

Ethyl acetate

1 M Hydrochloric acid (HCl)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator, and standard

laboratory glassware.

Procedure:

Dissolution: In a round-bottom flask, dissolve 2-amino-4-chlorobenzoic acid (1 equivalent) in

a suitable solvent such as THF or 1,4-dioxane.

Basification: Add an aqueous solution of sodium hydroxide (1.1 equivalents) or triethylamine

(1.2 equivalents) to the reaction mixture while stirring.

Boc-Protection: To the stirred solution, add di-tert-butyl dicarbonate (1.1 equivalents) either

neat or dissolved in a small amount of the reaction solvent.

Reaction: Allow the mixture to stir at room temperature for 12-24 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).
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Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to

remove the organic solvent. Add water to the residue and then acidify the aqueous solution

to a pH of approximately 2-3 with 1 M HCl. This will precipitate the product.

Extraction: Extract the aqueous layer with ethyl acetate (3 x volume).

Washing: Combine the organic layers and wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be purified by silica gel column chromatography using a

mixture of hexane and ethyl acetate as the eluent, or by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexane).

Role in Drug Discovery and Development
While specific biological activity or direct application in signaling pathways for 2-((tert-
Butoxycarbonyl)amino)-4-chlorobenzoic acid is not extensively documented, its utility lies in

its role as a versatile intermediate for the synthesis of pharmacologically active molecules. The

Boc-protected amino group and the carboxylic acid functionality allow for its incorporation into a

variety of molecular scaffolds. The chloro-substituent provides a handle for further

modifications through cross-coupling reactions.

Potential Applications in Medicinal Chemistry
Derivatives of aminobenzoic acids are known to be part of various therapeutic agents. The

structure of 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid makes it a suitable

precursor for the synthesis of compounds targeting a range of biological pathways.
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Potential Therapeutic Targets

2-((tert-Butoxycarbonyl)amino)
-4-chlorobenzoic acid

Amide Coupling Cross-Coupling Reactions
(e.g., Suzuki, Buchwald-Hartwig) Boc Deprotection

Kinase Inhibitors Protease Inhibitors Other Bioactive Molecules Receptor Modulators

Click to download full resolution via product page

Caption: Potential synthetic pathways from the core molecule to various drug classes.

General Experimental Workflow in Drug Discovery
The use of 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid in a drug discovery

program would typically follow a multi-step process, starting from its incorporation into a lead

molecule, followed by optimization and biological evaluation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b147920?utm_src=pdf-body-img
https://www.benchchem.com/product/b147920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Discovery Workflow

Lead Compound Identification

Synthesis of Analogs using
2-((tert-Butoxycarbonyl)amino)

-4-chlorobenzoic acid

In vitro Biological Screening

Structure-Activity
Relationship (SAR) Studies

Lead Optimization

In vivo Studies

Preclinical Candidate

Click to download full resolution via product page

Caption: A typical workflow illustrating the use of the title compound in drug discovery.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b147920?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As with any chemical reagent, 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid should

be handled with appropriate safety precautions in a well-ventilated laboratory. Personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid (CAS: 136290-47-6) is a valuable

synthetic intermediate for the development of novel compounds in the pharmaceutical industry.

Its bifunctional nature, with a protected amine and a carboxylic acid, coupled with a reactive

chloro-substituent, provides a versatile platform for the construction of complex molecular

architectures. While direct biological data for this specific compound is limited, its utility as a

building block in the synthesis of potential therapeutic agents is clear. Further research and

publication of its applications will undoubtedly provide more specific insights into its role in

medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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